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Compound of Interest

Compound Name: 3-Bromocinnamic acid

Cat. No.: B080311

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of 3-Bromocinnamic acid. Due to a notable lack of specific experimental data in publicly
accessible literature for this compound, this document focuses on detailing the established
experimental protocols for determining these crucial parameters. The methodologies outlined
below are standard for characterizing similar organic molecules and serve as a robust
framework for any future empirical studies on 3-Bromocinnamic acid.

Physicochemical and Thermochemical Data

While experimental thermochemical data for 3-Bromocinnamic acid remains largely
uncharacterized, its fundamental physicochemical properties have been documented. These
are summarized in the table below.
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Property Value Citations
Molecular Formula CoH7BroO:

Molecular Weight 227.05 g/mol

Melting Point 177-179 °C

) White to light yellow crystal
Physical Appearance
powder

Solubility Insoluble in water

Note: The following thermochemical properties are currently undetermined experimentally for 3-
Bromocinnamic acid. The subsequent sections detail the methodologies for their
determination.

Thermochemical Property Symbol (Unit) Experimental Value

Standard Enthalpy of

] AHf° (kJ/mol) Not available
Formation
Standard Enthalpy of ]
) AHc® (kJ/mol) Not available
Combustion
Enthalpy of Sublimation AHsub® (kJ/mol) Not available
Vapor Pressure P (Pa) Not available

Experimental Protocols for Thermochemical
Characterization

The following sections provide detailed methodologies for the experimental determination of
the key thermochemical properties of 3-Bromocinnamic acid.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
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The standard enthalpy of combustion can be determined using a constant-volume bomb
calorimeter. For an organobromine compound like 3-Bromocinnamic acid, specific
considerations are necessary to ensure accurate measurements.

Experimental Workflow for Combustion Calorimetry

[Sample PreparatioD
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Click to download full resolution via product page

Caption: Workflow for determining the enthalpy of combustion.
Methodology:

o Sample Preparation: A pellet of precisely weighed 3-Bromocinnamic acid (approximately 1
gram) is placed in a crucible within the bomb calorimeter. A fuse wire is attached to the
sample to facilitate ignition.

e Bomb Preparation: The bomb is charged with high-purity oxygen to a pressure of
approximately 30 atm. A small, known amount of distilled water is added to the bomb to
ensure that all water formed during combustion is in the liquid state and to dissolve the
bromine-containing products.
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o Calorimeter Assembly: The sealed bomb is submerged in a known volume of water in the
calorimeter's insulated container. The temperature of the water is monitored with a high-
precision thermometer.

o Combustion: The sample is ignited by passing an electric current through the fuse wire. The
temperature of the surrounding water is recorded at regular intervals before, during, and
after combustion until a steady final temperature is reached.

e Analysis of Products: The contents of the bomb are analyzed to determine the extent of nitric
acid formation (from residual nitrogen in the bomb) and to ensure complete combustion. For
bromine-containing compounds, the final state of bromine (e.g., as HBr in the aqueous
solution) must be well-defined.

» Calculation: The heat capacity of the calorimeter is determined by combusting a standard
substance with a known heat of combustion, such as benzoic acid. The heat released by the
combustion of 3-Bromocinnamic acid is then calculated from the observed temperature
rise and the heat capacity of the calorimeter. Corrections are applied for the heat of ignition
and the formation of any side products like nitric acid. The standard enthalpy of combustion
is then calculated from the corrected heat of combustion.

Determination of Enthalpy of Fusion and Heat Capacity
using Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry is a key technique for measuring the enthalpy of fusion
(melting) and the heat capacity of a substance.

Experimental Workflow for DSC Analysis
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Caption: General workflow for Differential Scanning Calorimetry.
Methodology:

o Sample Preparation: A small, accurately weighed sample of 3-Bromocinnamic acid
(typically 2-10 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used
as a reference.

 Instrument Calibration: The DSC instrument is calibrated for temperature and enthalpy using
a standard with a known melting point and enthalpy of fusion, such as indium.

o Experimental Run: The sample and reference pans are placed in the DSC cell. The
temperature of the cell is increased at a constant rate (e.g., 10 °C/min) over a range that
encompasses the melting point of 3-Bromocinnamic acid.

o Data Analysis: The DSC measures the difference in heat flow required to raise the
temperature of the sample and the reference. The resulting thermogram shows a peak
corresponding to the melting of the sample. The area under this peak is integrated to
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determine the enthalpy of fusion (AHfus). The heat capacity (Cp) can also be determined

from the shift in the baseline of the thermogram.

Determination of Vapor Pressure and Enthalpy of
Sublimation using the Knudsen Effusion Method

The Knudsen effusion method is suitable for determining the low vapor pressures of solids. The
enthalpy of sublimation can then be derived from the temperature dependence of the vapor
pressure using the Clausius-Clapeyron equation.

Logical Diagram of Knudsen Effusion Principle
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Caption: Principle of vapor pressure and sublimation enthalpy determination.

Methodology:
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e Apparatus Setup: A Knudsen cell, which is a small container with a precisely machined small
orifice, is loaded with a sample of 3-Bromocinnamic acid.

e Measurement: The cell is placed in a high-vacuum chamber and heated to a constant,
known temperature. The rate of mass loss of the sample due to the effusion of vapor through
the orifice is measured over a period of time using a sensitive microbalance.

» Vapor Pressure Calculation: The vapor pressure (P) at that temperature is calculated using
the Knudsen equation: P = (dm/dt) * (1/A) * sqrt(2rtRT/M) where:

dm/dt is the rate of mass loss

o

[e]

A is the area of the orifice

o

R is the ideal gas constant

[¢]

T is the absolute temperature

[¢]

M is the molar mass of the effusing vapor
o Temperature Dependence: The experiment is repeated at several different temperatures.

o Enthalpy of Sublimation Calculation: The enthalpy of sublimation (AHsub®) is determined
from the slope of a plot of In(P) versus 1/T, according to the integrated form of the Clausius-
Clapeyron equation.

Conclusion

The thermochemical properties of 3-Bromocinnamic acid are essential for understanding its
stability, reactivity, and potential applications in drug development and materials science. While
direct experimental data is currently lacking, the well-established methodologies of bomb
calorimetry, differential scanning calorimetry, and the Knudsen effusion method provide clear
pathways for the determination of its enthalpy of combustion, enthalpy of fusion, heat capacity,
vapor pressure, and enthalpy of sublimation. The protocols and frameworks provided in this
guide are intended to facilitate future research and a more complete characterization of this
compound.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b080311?utm_src=pdf-body
https://www.benchchem.com/product/b080311?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» To cite this document: BenchChem. [An In-depth Technical Guide to the Thermochemical
Properties of 3-Bromocinnamic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080311#thermochemical-properties-of-3-
bromocinnamic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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